Cas no 184046-42-2 ((1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one)
184046-42-2 structure
Product Name:(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one
CAS No:184046-42-2
MF:C10H16O2
MW:168.232843399048
CID:2783997
PubChem ID:14449012
Update Time:2024-03-01
(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one Chemical and Physical Properties
Names and Identifiers
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- (1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one
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- Inchi: 1S/C10H16O2/c1-9(2)7-4-5-10(9,3)6-12-8(7)11/h7H,4-6H2,1-3H3/t7-,10?/m1/s1
- InChI Key: DBRCQDHKXZLHJE-PVSHWOEXSA-N
- SMILES: O1C([C@H]2CCC(C)(C1)C2(C)C)=O
Computed Properties
- Exact Mass: 168.115029749g/mol
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3
(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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